Cas no 2229328-26-9 (2-1-(ethoxycarbonyl)piperidin-4-yl-2-methylpropanoic acid)

• Product Name: 2-1-(ethoxycarbonyl)piperidin-4-yl-2-methylpropanoic acid
• CAS No: 2229328-26-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6456113
• PubChem ID: 165842858
• Update Time: 2025-05-20

2-1-(ethoxycarbonyl)piperidin-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(ethoxycarbonyl)piperidin-4-yl-2-methylpropanoic acid
• EN300-1734746
• 2229328-26-9
• 2-[1-(ethoxycarbonyl)piperidin-4-yl]-2-methylpropanoic acid

• Inchi： 1S/C12H21NO4/c1-4-17-11(16)13-7-5-9(6-8-13)12(2,3)10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： KSWAXTILZSXEBV-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-1-(ethoxycarbonyl)piperidin-4-yl-2-methylpropanoic acid

Comprehensive Overview of 2-(1-(Ethoxycarbonyl)piperidin-4-yl)-2-methylpropanoic acid (CAS No. 2229328-26-9)

2-(1-(Ethoxycarbonyl)piperidin-4-yl)-2-methylpropanoic acid (CAS No. 2229328-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both ethoxycarbonyl and propanoic acid functional groups in its structure makes it a versatile intermediate in synthetic chemistry.

The compound's molecular framework combines a piperidine ring with a methylpropanoic acid moiety, which is a common motif in drug design. Researchers are particularly interested in its potential role as a building block for small molecule therapeutics, especially in the development of central nervous system (CNS) targeting agents. Given the rising demand for novel CNS drugs to address neurological disorders, 2-(1-(Ethoxycarbonyl)piperidin-4-yl)-2-methylpropanoic acid has become a subject of intense study.

One of the key reasons for the growing interest in this compound is its potential applicability in peptide mimetics and prodrug formulations. The ethoxycarbonyl group can serve as a protective moiety, while the carboxylic acid functionality allows for further derivatization. This dual functionality aligns with current trends in targeted drug delivery and sustained-release formulations, which are hot topics in pharmaceutical innovation.

From a synthetic chemistry perspective, CAS No. 2229328-26-9 offers a robust platform for structure-activity relationship (SAR) studies. Its modular design enables researchers to explore variations in the piperidine core or the alkyl side chain to optimize pharmacological properties. Such studies are critical in the era of personalized medicine, where tailored therapeutics are increasingly sought after.

In addition to its pharmaceutical potential, this compound has also found utility in material science. The piperidine scaffold is known to impart stability to polymers and coatings, making 2-(1-(Ethoxycarbonyl)piperidin-4-yl)-2-methylpropanoic acid a candidate for advanced functional materials. This aligns with the broader industry shift toward sustainable and high-performance materials, a topic frequently searched by professionals in the field.

Analytical characterization of CAS No. 2229328-26-9 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are paramount for research and industrial applications. The emphasis on quality control and analytical validation reflects the broader demand for reliable chemical standards in scientific workflows.

As the scientific community continues to explore the boundaries of piperidine chemistry, compounds like 2-(1-(Ethoxycarbonyl)piperidin-4-yl)-2-methylpropanoic acid will remain at the forefront of innovation. Its multifaceted applications—from drug discovery to material science—underscore its importance in modern research. For those interested in custom synthesis or bulk procurement, this compound represents a promising avenue for collaboration and development.